Cas no 2168888-18-2 (1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one)
1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one
- 1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one
- 2168888-18-2
- EN300-1269135
-
- Inchi: 1S/C7H7F3N2OS/c1-3-4(2-11)14-6(12-3)5(13)7(8,9)10/h2,11H2,1H3
- InChI Key: XLKGMUUEHBPTIP-UHFFFAOYSA-N
- SMILES: S1C(C(C(F)(F)F)=O)=NC(C)=C1CN
Computed Properties
- Exact Mass: 224.02311851g/mol
- Monoisotopic Mass: 224.02311851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.2Ų
1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1269135-0.05g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 0.05g |
$912.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-0.1g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 0.1g |
$956.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-0.25g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 0.25g |
$999.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-0.5g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 0.5g |
$1043.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-1.0g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 1g |
$1086.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-2.5g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 2.5g |
$2127.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-5.0g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 5g |
$3147.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-10.0g |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 10g |
$4667.0 | 2023-06-08 | ||
| Enamine | EN300-1269135-50mg |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 50mg |
$912.0 | 2023-10-02 | ||
| Enamine | EN300-1269135-100mg |
1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-one |
2168888-18-2 | 100mg |
$956.0 | 2023-10-02 |
1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one
Recent Advances in the Study of 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one (CAS: 2168888-18-2)
The compound 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one (CAS: 2168888-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and trifluoroethyl ketone moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the condensation of 4-methylthiazole-2-carbaldehyde with trifluoroacetic anhydride, followed by reductive amination to introduce the aminomethyl group. This advancement is critical for the large-scale production of the compound for further preclinical and clinical studies.
Pharmacological evaluations have revealed that 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one exhibits potent inhibitory activity against specific enzyme targets. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) identified the compound as a selective inhibitor of protein kinase C (PKC), a key player in cell signaling pathways associated with cancer and inflammatory diseases. The compound's unique structural features contribute to its high binding affinity and selectivity, making it a promising candidate for targeted therapy.
In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy reported that 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one demonstrated significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a novel antibiotic.
Despite these promising findings, challenges remain in the development of 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one as a therapeutic agent. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on structural modifications to improve bioavailability and reduce off-target effects, as well as exploring combination therapies to enhance efficacy.
In conclusion, 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one (CAS: 2168888-18-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological properties, and therapeutic potential underscore its significance in addressing unmet medical needs. Continued research and development efforts are essential to fully realize its clinical applications and bring this compound to the forefront of modern medicine.
2168888-18-2 (1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)